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Compound of Interest

Compound Name: DBCO-PEG1-OH

Cat. No.: B15609302 Get Quote

An In-depth Technical Guide to the Safety Profile of DBCO-PEG-OH Linkers

Disclaimer: A Safety Data Sheet (SDS) for the specific compound DBCO-PEG1-OH is not

readily available in public domains. This guide has been compiled using safety and handling

data for the structurally similar and well-documented analogue, DBCO-PEG4-OH (CAS No.

1416711-60-8). The core DBCO (Dibenzocyclooctyne) group is the primary determinant of

reactivity and potential hazards, while the short PEG (Polyethylene Glycol) linker primarily

influences solubility. Researchers should treat all variants of DBCO-PEG-OH with the

precautions outlined herein.

This document is intended for researchers, scientists, and drug development professionals. It

provides a detailed overview of the safety, handling, and disposal of DBCO-PEG-OH linkers

based on available data for close analogues.

Chemical and Physical Properties
Dibenzocyclooctyne-Polyethylene Glycol-Alcohol (DBCO-PEG-OH) is a bifunctional linker used

extensively in bioconjugation via copper-free click chemistry.[1][2][3] The DBCO group reacts

with azide-functionalized molecules, while the terminal hydroxyl group can be further modified.

[3][4] The PEG spacer enhances aqueous solubility and reduces steric hindrance.[3][5]
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Property Data Source(s)

Compound Name
DBCO-PEG4-OH; DBCO-

PEG4-alcohol
[1][6]

CAS Number 1416711-60-8 [1][2][3][4][6]

Molecular Formula C₂₉H₃₆N₂O₆ [1][2][3][4]

Molecular Weight 508.61 g/mol [1][2][3][4]

Appearance

White to slightly grey

crystalline solid or viscous

liquid

[1][2][3][4][7]

Purity
Typically >95% (as determined

by HPLC)
[1][2][3][4]

Solubility

Soluble in organic solvents

such as DMSO, DMF, DCM,

THF, and Chloroform.[1][3][4]

[7] Not readily soluble in

aqueous buffers.[8]

Hazard Identification and Toxicology
While the toxicological properties of DBCO-PEG4-OH itself have not been thoroughly

investigated, data for the more reactive analogue, DBCO-PEG4-NHS ester, provide a basis for

a cautious approach.[8] The following classifications should be considered as potential

hazards.
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[8][9]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[8][9]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[8][9]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[8][9]

Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are critical in case of exposure. The following

diagram outlines the initial response protocol.

Exposure Event

First-Aid Response

Medical Attention

Inhalation

Move to fresh air.
Provide CPR if not breathing.

Skin Contact

Wash skin with plenty of soap and water.
Remove contaminated clothing.

Eye Contact

Flush eyes with water for 15 mins.
Remove contact lenses.

Ingestion

Rinse mouth with water.
DO NOT induce vomiting.

Call a Physician

Click to download full resolution via product page
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Caption: First-aid response workflow for different exposure routes.

Detailed First-Aid Measures:

Inhalation: Immediately move the individual to fresh air. If breathing is difficult or has

stopped, provide cardiopulmonary resuscitation (CPR) but avoid mouth-to-mouth

resuscitation. Seek immediate medical attention.[9][10]

Skin Contact: Wash the affected area thoroughly with large amounts of soap and water.

Remove any contaminated clothing and shoes. Seek medical attention.[9][10]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

making sure to separate the eyelids to ensure adequate flushing. Remove contact lenses if

present and easy to do so. Seek immediate medical attention.[9][10]

Ingestion: Wash out the mouth with water. Never give anything by mouth to an unconscious

person. Do NOT induce vomiting. Seek immediate medical attention.[9][10]

Experimental Protocols: Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to ensure compound integrity

and user safety. The compound is sensitive to moisture and light.[5][11]
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Receiving & Initial Storage

Preparation for Use

Stock Solution Storage

Receive Compound

Inspect Container for Damage

Store at -20°C
Keep Desiccated & Protected from Light

Equilibrate Vial to Room Temp
(Prevents Condensation)

Before Use

Work in Fume Hood.
Dissolve in Anhydrous DMSO or DMF

Prepare Fresh for Best Results

Store at -20°C (≤ 1 month)

If necessary

Store at -80°C (≤ 6 months)

If necessary
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Immediate Response

Cleanup Procedure

Waste Disposal

Spill Occurs

Ensure Area is Well-Ventilated

Wear Appropriate PPE
(Gloves, Gown, Goggles)

Solid Spill:
Sweep material, avoid dust.
Place in sealed container.

If Solid

Liquid Spill:
Absorb with inert material.
Place in sealed container.

If Liquid

Label container as
Hazardous Chemical Waste

Contact Institutional EHS Office
for Pickup and Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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